
An In-depth Technical Guide to N-Cyano-N',O-
dimethylisourea

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Cyano-N,O-dimethylisourea

Cat. No.: B15246568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Cyano-N',O-dimethylisourea, a member of the cyano-substituted isourea class of

compounds, serves as a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals. This technical guide provides a comprehensive overview of its chemical

properties, synthesis, and potential applications. While detailed experimental protocols and

specific biological activities for N-Cyano-N',O-dimethylisourea are not extensively documented

in publicly available literature, this guide consolidates the known information and provides

context based on related compounds.

Chemical and Physical Properties
N-Cyano-N',O-dimethylisourea is a small molecule with the chemical formula C₄H₇N₃O. Key

quantitative data for this compound are summarized in the table below.
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Property Value Source

CAS Number 94134-02-8 [1]

Molecular Formula C₄H₇N₃O [1]

Molecular Weight 113.12 g/mol [1]

Synonyms

1-Cyano-2,3-dimethylisourea,

Carbamimidic acid, N-cyano-

N'-methyl-, methyl ester

[1]

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of N-Cyano-N',O-

dimethylisourea are not readily available in the scientific literature. However, based on general

synthetic routes for related N-cyanoisoureas and isothioureas, a plausible synthetic pathway

can be proposed. The synthesis would likely involve the reaction of a methyl cyanamide

precursor with a methylating agent for the oxygen and nitrogen atoms.

A general workflow for the synthesis of related N-cyano compounds is depicted below. This

diagram illustrates a logical relationship for a potential synthesis and is not based on a specific

cited experiment for N-Cyano-N',O-dimethylisourea.
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Caption: A potential synthetic workflow for N-Cyano-N',O-dimethylisourea.

Spectroscopic Data
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for N-Cyano-N',O-dimethylisourea

are not available in the searched literature. However, the expected spectral characteristics can

be inferred from the functional groups present in the molecule.

Infrared (IR) Spectroscopy: A sharp, strong absorption band characteristic of the nitrile (C≡N)

stretching vibration would be expected in the region of 2220-2260 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Signals corresponding to the two distinct methyl groups (N-CH₃ and O-CH₃)

would be expected. The chemical shifts would be influenced by their respective

heteroatom attachments.

¹³C NMR: Resonances for the two methyl carbons, the isourea carbon, and the nitrile

carbon would be present. The nitrile carbon typically appears in a distinct region of the

spectrum.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the molecular weight of 113.12 g/mol , along with fragmentation patterns

characteristic of the isourea structure.

Biological Activity and Signaling Pathways
There is no specific information available in the reviewed literature regarding the biological

activity or associated signaling pathways of N-Cyano-N',O-dimethylisourea. However, the

broader class of N-cyanoguanidines and related isothiourea derivatives has been explored for

various applications in drug development and agriculture.

Compounds containing the N-cyanoguanidine moiety are known to act as intermediates in the

synthesis of pharmaceuticals. For example, they are precursors to biguanide derivatives, which
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have applications as antidiabetic agents. The cyano group can act as a bioisostere for other

functional groups and can be involved in interactions with biological targets.

The potential biological effects of N-cyanoisoureas would depend on their specific interactions

with cellular components. A generalized signaling pathway that could be investigated for a

novel compound in this class is illustrated below.
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Caption: A hypothetical signaling pathway for investigating biological activity.

Applications and Future Research
N-Cyano-N',O-dimethylisourea is primarily positioned as an intermediate for the synthesis of

more complex molecules in the pharmaceutical and agrochemical industries. Its reactivity,
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stemming from the cyano and isourea functionalities, allows for its incorporation into a variety

of molecular scaffolds.

Future research on N-Cyano-N',O-dimethylisourea could focus on:

Development of detailed and optimized synthetic protocols.

Full characterization of its spectroscopic and physicochemical properties.

Screening for biological activity in areas such as oncology, infectious diseases, and

metabolic disorders, based on the activities of related N-cyanoguanidines.

Exploration of its potential as a precursor for novel agrochemicals, such as herbicides,

fungicides, or insecticides.

Conclusion
N-Cyano-N',O-dimethylisourea is a chemical intermediate with potential for broader

applications. While there is a significant gap in the publicly available data regarding its specific

synthesis, characterization, and biological function, this guide provides a foundational

understanding based on its chemical structure and the properties of related compounds.

Further research is necessary to fully elucidate the properties and potential of this molecule for

researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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